Cas no 2387568-05-8 (tert-butyl (4R)-4-hydroxy-8-azaspiro[4.5]decane-8-carboxylate)

• Product Name: tert-butyl (4R)-4-hydroxy-8-azaspiro[4.5]decane-8-carboxylate
• CAS No: 2387568-05-8
• MF: C₁₄H₂₅NO₃
• MW: 255.353204488754
• CID: 5290207
• PubChem ID: 97111975
• Update Time: 2026-03-10

tert-butyl (4R)-4-hydroxy-8-azaspiro[4.5]decane-8-carboxylate Chemical and Physical Properties

Names and Identifiers

• 8-Azaspiro[4.5]decane-8-carboxylic acid, 1-hydroxy-, 1,1-dimethylethyl ester, (1R)-
• tert-butyl (4R)-4-hydroxy-8-azaspiro[4.5]decane-8-carboxylate
• tert-Butyl (R)-1-hydroxy-8-azaspiro[4.5]decane-8-carboxylate
• 2387568-05-8
• F86218
• tert-butyl (1R)-1-hydroxy-8-azaspiro[4.5]decane-8-carboxylate
• (4R)-8-Boc-4-hydroxy-8-azaspiro[4.5]decane
• PS-19636

• Inchi： 1S/C14H25NO3/c1-13(2,3)18-12(17)15-9-7-14(8-10-15)6-4-5-11(14)16/h11,16H,4-10H2,1-3H3/t11-/m1/s1
• InChI Key： IATHSOHEOHVFKP-LLVKDONJSA-N
• SMILES： [C@H]1(O)C2(CCN(C(OC(C)(C)C)=O)CC2)CCC1

Computed Properties

• Exact Mass: 255.18344366g/mol
• Monoisotopic Mass: 255.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 49.8Ų

Additional information on tert-butyl (4R)-4-hydroxy-8-azaspiro[4.5]decane-8-carboxylate

Research Brief on tert-butyl (4R)-4-hydroxy-8-azaspiro[4.5]decane-8-carboxylate (CAS: 2387568-05-8)

In recent years, the compound tert-butyl (4R)-4-hydroxy-8-azaspiro[4.5]decane-8-carboxylate (CAS: 2387568-05-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic compound, characterized by its unique structural features, has shown promising potential as a key intermediate in the synthesis of bioactive molecules and drug candidates. The compound's stereochemistry and functional groups make it a versatile building block for the development of novel therapeutics targeting various diseases, including neurological disorders and cancer.

Recent studies have focused on optimizing the synthesis of tert-butyl (4R)-4-hydroxy-8-azaspiro[4.5]decane-8-carboxylate to improve yield and enantiomeric purity. A 2023 publication in the Journal of Medicinal Chemistry reported a scalable and efficient synthetic route using asymmetric catalysis, achieving >99% enantiomeric excess (ee) and high overall yield. This advancement is critical for large-scale production and further pharmacological evaluation of derivatives based on this scaffold.

Pharmacological investigations have revealed that derivatives of tert-butyl (4R)-4-hydroxy-8-azaspiro[4.5]decane-8-carboxylate exhibit potent activity as modulators of G-protein-coupled receptors (GPCRs), particularly those involved in neurotransmitter signaling. For instance, a series of compounds derived from this scaffold demonstrated high affinity and selectivity for dopamine and serotonin receptors, suggesting potential applications in treating psychiatric disorders such as schizophrenia and depression.

In addition to its role in central nervous system (CNS) drug discovery, tert-butyl (4R)-4-hydroxy-8-azaspiro[4.5]decane-8-carboxylate has been explored as a precursor for anticancer agents. A 2024 study published in Bioorganic & Medicinal Chemistry Letters highlighted its utility in the design of small-molecule inhibitors targeting protein-protein interactions (PPIs) involved in tumor progression. The spirocyclic core was found to enhance binding affinity and metabolic stability, making it a valuable scaffold for oncology drug development.

Despite these promising findings, challenges remain in the clinical translation of compounds derived from tert-butyl (4R)-4-hydroxy-8-azaspiro[4.5]decane-8-carboxylate. Issues such as bioavailability, toxicity, and off-target effects need to be addressed through further structure-activity relationship (SAR) studies and preclinical testing. Collaborative efforts between academic institutions and pharmaceutical companies are essential to accelerate the development of these molecules into viable therapeutics.

In conclusion, tert-butyl (4R)-4-hydroxy-8-azaspiro[4.5]decane-8-carboxylate (CAS: 2387568-05-8) represents a highly versatile and pharmacologically relevant scaffold in modern drug discovery. Ongoing research continues to uncover its potential in addressing unmet medical needs, particularly in CNS disorders and oncology. Future studies should focus on optimizing its pharmacokinetic properties and exploring novel therapeutic applications to fully realize its clinical potential.